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Compound of Interest

Compound Name: brevican

Cat. No.: B1176078 Get Quote

For researchers, scientists, and drug development professionals, adherence to proper disposal

protocols is a cornerstone of laboratory safety and environmental responsibility. This guide

provides essential, step-by-step procedures for the disposal of brevican, a chondroitin sulfate

proteoglycan of the brain's extracellular matrix, and related biological materials. Understanding

the nature of the substance is the first critical step in determining the correct disposal pathway.

Brevican, in a research context, is a biological material. Commercially available products, such

as monoclonal antibodies to brevican, are often classified as non-hazardous, with no specific

safety data sheet (SDS) required for disposal.[1] However, the appropriate disposal procedure

depends on the context of its use. Waste containing brevican may be classified as non-

hazardous biological waste, biohazardous waste, or be part of a more complex waste stream if

mixed with hazardous chemicals.

Step-by-Step Disposal Procedures
The primary determinant for the disposal of brevican-containing waste is whether it is

considered biohazardous. This is dictated by its use in experiments involving infectious agents,

recombinant DNA (rDNA), or other potentially infectious materials.

1. Non-Hazardous Biological Waste Disposal (Default for Pure Protein/Antibody Solutions)

If brevican or a brevican antibody has not been in contact with biohazardous agents, it can

typically be disposed of as non-hazardous biological waste.
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Liquid Waste:

Dilute the protein solution with a copious amount of water.

Pour the diluted solution down a laboratory sink, followed by flushing with additional water.

[2] This is generally acceptable for small quantities of non-hazardous protein solutions.

Always consult your institution's specific guidelines.

Solid Waste (e.g., contaminated pipette tips, tubes):

These materials are often considered regular laboratory trash.

Dispose of them in the appropriate laboratory waste container.

2. Biohazardous Waste Disposal

If brevican has been used in cell culture, with animal tissues, or in any context that could

involve infectious agents, the waste must be treated as biohazardous.[3][4]

Liquid Biohazardous Waste:

Decontamination: Treat the liquid waste with a suitable chemical disinfectant, such as a

10% bleach solution (1 part bleach to 9 parts liquid waste), for a minimum contact time of

30 minutes.[3][5]

Disposal: After decontamination, the treated liquid can typically be poured down the drain

with running water.[2][3]

Solid Biohazardous Waste (e.g., contaminated flasks, gloves, pipette tips):

Collection: Place all contaminated solid waste into a designated, leak-proof biohazard bag.

[4][6]

Decontamination: The sealed biohazard bag must be decontaminated, typically by

autoclaving.[4]

Final Disposal: Once autoclaved and cooled, the bag can be placed in the designated

regulated medical waste container for pickup by a licensed waste vendor.[4]
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Summary of Disposal Procedures
For clarity, the table below summarizes the disposal pathways for different types of laboratory

waste that may contain brevican.

Waste Type Examples Disposal Procedure

Non-Hazardous Liquid
Pure brevican protein solution,

antibody solution in buffer.

Dilute with water and pour

down the sanitary sewer. Flush

with ample water.[2]

Non-Hazardous Solid

Pipette tips, tubes, and gloves

used with non-hazardous

brevican solutions.

Dispose of in the regular

laboratory trash.

Biohazardous Liquid

Cell culture media containing

brevican, supernatants from

experiments with infectious

agents.

Decontaminate with 10%

bleach for at least 30 minutes,

then pour down the drain with

running water.[3]

Biohazardous Solid

Culture flasks, plates, pipette

tips, and gloves in contact with

biohazardous materials.

Collect in a biohazard bag,

decontaminate via autoclave,

and then place in the regulated

medical waste stream.[4]

Sharps

Needles, scalpels, or glass

slides contaminated with

biological material.

Place in a designated,

puncture-resistant sharps

container. When full, seal and

place in the regulated medical

waste stream.[2][6]

Animal Carcasses/Tissues

Animal tissues from which

brevican was extracted or

studied.

Place in a clear plastic bag

and coordinate disposal

through your institution's

Environmental Health and

Safety (EHS) department,

often via incineration.[3][7]

Decision Workflow for Laboratory Waste Disposal
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The following diagram illustrates the decision-making process for the proper segregation and

disposal of laboratory waste.

Identify Waste Material

Is it potentially
infectious (cells, rDNA,

etc.)?

Is it a hazardous
chemical or mixed with one?

No

Is it a sharp?

Yes

Hazardous Chemical Waste
(Collect for EHS pickup)

Yes

Non-Hazardous Solid Waste
(Regular Lab Trash)

No (Solid)

Non-Hazardous Liquid Waste
(Dilute and pour down drain)

No (Liquid)

Liquid Biohazardous Waste
(Decontaminate, then drain)

No (Liquid)

Solid Biohazardous Waste
(Autoclave, then RMW)

No (Solid)

Sharps Container
(Place in RMW when full)

Yes

Click to download full resolution via product page

Decision workflow for laboratory waste segregation.

Disclaimer: This guide provides general recommendations. Researchers must always consult

and adhere to the specific guidelines and protocols established by their institution's

Environmental Health and Safety (EHS) department. In cases of uncertainty, or if working with

a similarly named but chemically distinct compound, always refer to the manufacturer's Safety

Data Sheet (SDS) for specific handling and disposal instructions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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